4-(dimethylsulfamoyl)-N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)benzamide
• InChI: InChI=1S/C18H18FN3O4S/c1-22(2)27(25,26)13-6-3-11(4-7-13)18(24)21-16-10-15-12(9-14(16)19)5-8-17(23)20-15/h3-4,6-7,9-10H,5,8H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key: WZVULGVWRFMGMX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C=C3CCC(=O)NC3=C2)F
• Molecular Formula: C18H18FN3O4S
• Molecular Weight: 391.4 g/mol

Description

4-(dimethylsulfamoyl)-N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)benzamide is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 4-(dimethylsulfamoyl)-N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)benzamide involves the inhibition of certain enzymes and pathways that are involved in the progression of cancer and inflammation. It has been found to inhibit the activity of matrix metalloproteinases, which are involved in the degradation of extracellular matrix and contribute to cancer invasion and metastasis.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth and proliferation of cancer cells, and reduce inflammation in various animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(dimethylsulfamoyl)-N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)benzamide in lab experiments include its potential as a therapeutic agent, its specificity towards certain enzymes and pathways, and its ability to induce apoptosis in cancer cells. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on 4-(dimethylsulfamoyl)-N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)benzamide. These include further studies on its mechanism of action, its potential as a therapeutic agent in various diseases, and its safety and efficacy in clinical trials. Additionally, research could focus on developing more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of 4-(dimethylsulfamoyl)-N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)benzamide involves a multi-step process that includes the reaction of 6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-ylamine with benzoyl chloride, followed by the reaction of the resulting intermediate with dimethylsulfamide. The final product is obtained through purification and isolation processes.

Scientific Research Applications

4-(dimethylsulfamoyl)-N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)benzamide has been studied for its potential as a therapeutic agent in various scientific research applications. It has shown promising results in the treatment of cancer, inflammation, and infectious diseases.